molecular formula C10H7BrOS B8674836 3-Acetyl-7-bromo-benzo[b]thiophene

3-Acetyl-7-bromo-benzo[b]thiophene

Cat. No.: B8674836
M. Wt: 255.13 g/mol
InChI Key: DMSFNMWHSXULIA-UHFFFAOYSA-N
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Description

3-Acetyl-7-bromo-benzo[b]thiophene is a useful research compound. Its molecular formula is C10H7BrOS and its molecular weight is 255.13 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H7BrOS

Molecular Weight

255.13 g/mol

IUPAC Name

1-(7-bromo-1-benzothiophen-3-yl)ethanone

InChI

InChI=1S/C10H7BrOS/c1-6(12)8-5-13-10-7(8)3-2-4-9(10)11/h2-5H,1H3

InChI Key

DMSFNMWHSXULIA-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=CSC2=C1C=CC=C2Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

7-Bromo-benzo[b]thiophene (See Amin et al., J. Chem Soc. Perkin Trans., vol. 2, pp.1489-1492 (1982), incorporated herein by reference), (2.49 g, 11.7 mmol) was stirred in benzene (25 mL) with acetic anhydride (3.31 mL, 35.1 mmol) under argon. Tin (IV) chloride (4.1 mL, 35.1 mmol) in benzene (15 mL) was added slowly, and the reaction stirred at reflux under argon for 2 h. The red solution was allowed to cool, and was poured over ice water (60 mL). Ether (100 mL) was added, and organics were separated, washed with water (50 mL), sat NaHCO3 (50 mL), brine (50 mL), dried (Na2SO4), and concentrated in vacuo. Purification by silica gel chromatography (10% EtOAc/hexanes) gave 1.92 g (64%) of 3-acetyl-7-bromo-benzo[b]thiophene as a white solid. 1H NMR (300 MHz, CDCl3) δ8.74 (d, 1H, J=7.8 Hz), 8.33 (s, 1H), 7.58 (d, 1H, J=7.8 Hz), 7.38 (t, 1H, J=7.8 Hz),2.65 (s, 3H). Anal. (C10H7BrOS) C, H. Calculated C=47.08, H=2.77; found C=47.03; H=2.78. In addition, 490 mg (16%) of the more polar 2-acetyl-7-bromo-benzo[b]thiophene was isolated. 1H NMR (300 MHz, CDCl3) □ 8.02 (s, 1H), 7.85 (d, 1H, J=7.8 Hz), 7.62 (d, 1H, J=7.8 Hz), 7.30 (t, 1H, J=7.8 Hz), 2.67 (s, 3H).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Tin (IV) chloride
Quantity
4.1 mL
Type
reactant
Reaction Step Two
Quantity
15 mL
Type
solvent
Reaction Step Two
[Compound]
Name
ice water
Quantity
60 mL
Type
reactant
Reaction Step Three
Name
Quantity
100 mL
Type
reactant
Reaction Step Four
Quantity
3.31 mL
Type
reactant
Reaction Step Five
Quantity
25 mL
Type
solvent
Reaction Step Five

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